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Compound of Interest

Compound Name: CDK8-IN-11 hydrochloride

Cat. No.: B12405447

For Researchers, Scientists, and Drug Development Professionals

Introduction

CDKB8-IN-11 is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8), a key
regulator of gene transcription. As a component of the Mediator complex, CDK8 plays a crucial
role in various signaling pathways implicated in cancer, including the Wnt/3-catenin and STAT
pathways. CDK8-IN-11 hydrochloride offers a valuable tool for studying the biological
functions of CDK8 and for preclinical drug development. These application notes provide
detailed protocols for the preparation and use of CDK8-IN-11 hydrochloride stock solutions in
a laboratory setting.

Physicochemical and Biological Properties

A summary of the key quantitative data for CDK8-IN-11 is presented in the table below for easy

reference.
Property Value Reference
Molecular Formula C19H15F3N402 [1]
Molecular Weight 388.34 g/mol (free base) [1]
CAS Number 2839338-28-0 (free base) [1][2]
ICso (CDK8) 46 nM [2]
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Signaling Pathways Involving CDK8

CDKS8 is a critical node in several signaling pathways that control cell proliferation,
differentiation, and survival. Inhibition of CDK8 by CDK8-IN-11 can modulate these pathways,
making it a subject of interest in cancer research.

Wnt/B-catenin Signaling Pathway

CDK8 has been identified as an oncogene in colorectal cancer, where it positively regulates the
Wnt/(3-catenin signaling pathway.[3] It does so by phosphorylating [3-catenin, enhancing its
transcriptional activity.[3] Inhibition of CDK8 with compounds like CDK8-IN-11 can suppress
this pathway.[2]
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Caption: Simplified Wnt/B-catenin signaling pathway showing the role of CDK8 and its inhibition
by CDK8-IN-11.

STAT Signaling Pathway

CDK8 can also phosphorylate Signal Transducer and Activator of Transcription (STAT)
proteins, such as STAT1, at specific serine residues.[4] This phosphorylation can modulate the
transcriptional activity of STATSs in response to cytokine signaling, for example, through the
interferon (IFN) pathway.[4][5]
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Caption: Overview of the JAK-STAT signaling pathway, highlighting CDK8-mediated serine
phosphorylation of STAT proteins.

Experimental Protocols
Preparation of CDK8-IN-11 Hydrochloride Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of CDK8-IN-11
hydrochloride in dimethyl sulfoxide (DMSO).
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Materials:

o CDKB8-IN-11 hydrochloride (solid powder)
o Anhydrous dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes

e \Vortex mixer

e Sonicator (optional)

 Calibrated balance

o Pipettes and sterile filter tips

Workflow for Stock Solution Preparation:
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Caption: Workflow for the preparation of a CDK8-IN-11 hydrochloride stock solution in DMSO.
Procedure:
» Calculation:

o The molecular weight of CDK8-IN-11 (free base) is 388.34 g/mol . The molecular weight of
the hydrochloride salt will be slightly higher (approx. 424.8 g/mol ). Always use the
molecular weight provided on the manufacturer's data sheet for accurate calculations.

o To prepare a 10 mM stock solution, calculate the required mass using the formula: Mass
(mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L) * 1000 (mg/qg)

o For example, to prepare 1 mL (0.001 L) of a 10 mM solution using the free base molecular
weight: Mass (mg) = 10 * 388.34 * 0.001 = 3.8834 mg
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e Weighing:

o Carefully weigh the calculated amount of CDK8-IN-11 hydrochloride powder and place it
in a sterile microcentrifuge tube.

e Dissolving:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube. It is
recommended to use freshly opened DMSO as it is hygroscopic.

o Vortex the tube vigorously for 1-2 minutes to dissolve the compound.
o If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.
 Aliquoting and Storage:

o Once the compound is completely dissolved, centrifuge the tube briefly to collect the
solution at the bottom.

o Aliquot the stock solution into smaller, single-use sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).

Recommended Working Concentrations for Cell-Based
Assays

The optimal working concentration of CDK8-IN-11 hydrochloride will vary depending on the
cell line and the specific assay. It is recommended to perform a dose-response experiment to
determine the optimal concentration for your experimental system.
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Recommended
Assay Type Cell Line(s) Concentration Reference
Range
HCT-116, HHT-29,
Cell Proliferation Sw480, CT-26, GES- 0-50 uMm [6]
1
STAT1
Phosphorylation HCT-116 0-4uMm [6]
Inhibition
Wnt/B-catenin
_ _ o HCT-116 0-4uM [6]
Signaling Inhibition
Cell Cycle Analysis
HCT-116 0.5-2 uM [6]

(G1 Arrest)

Protocol for Diluting Stock Solution for Cell Culture:

e Thaw a single-use aliquot of the 10 mM CDKS8-IN-11 hydrochloride stock solution at room
temperature.

e Perform serial dilutions of the stock solution in sterile DMSO to create intermediate stocks if
necessary.

e Add the final diluted DMSO solution to the cell culture medium to achieve the desired final
concentration. To avoid precipitation, it is best to add the DMSO solution to the medium while
gently vortexing.

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium
with the same final concentration of DMSO) in your experiments.

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling CDK8-IN-11 hydrochloride.
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e Handle the powdered compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.

 In case of contact with eyes or skin, rinse immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) for more detailed safety information.

Stability and Storage Summary

Storage . Important
Form Stability . .
Temperature Considerations

Keep in a tightly

sealed container,

Solid (Powder) -20°C Up to 3 years )
protected from light
and moisture.

Aliquot into single-use
] tubes to avoid

DMSO Stock Solution -80°C Up to 6 months
repeated freeze-thaw
cycles.

-20°C Up to 1 month

Disclaimer: These protocols and application notes are intended for research use only by
qualified personnel. The information provided is based on currently available data and should
be used as a guideline. Researchers should optimize protocols for their specific experimental
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CDK8-IN-11
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405447#preparing-cdk8-in-11-hydrochloride-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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